Cas no 1862-43-7 ()

• CAS No: 1862-43-7
• MF: C₁₉H₂₂ClNO₃
• MW: 347.835884571075
• CID: 2722871
• PubChem ID: 44559308
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C19H21NO3.ClH/c1-20-9-6-12-10-15(22-2)18(23-3)17-16(12)14(20)11-19(17)7-4-13(21)5-8-19;/h4-5,7-8,10,14H,6,9,11H2,1-3H3;1H/t14-;/m1./s1
• InChI Key： JLLHVAPVHQNQOC-PFEQFJNWSA-N
• SMILES： Cl.O(C)C1C(=CC2CCN(C)[C@H]3C=2C=1C1(C=CC(C=C1)=O)C3)OC

Computed Properties

• Exact Mass: 347.1288213g/mol
• Monoisotopic Mass: 347.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

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